BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Safety Guide for (S)-1-(3-
nitrophenyl)ethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (S)-1-(3-nitrophenyl)ethanol

Cat. No.: B012836

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety framework for the handling, storage, and
emergency management of (S)-1-(3-nitrophenyl)ethanol (CAS: 103966-65-0). As a chiral
aromatic nitro compound, this chemical serves as a valuable building block in synthetic
chemistry and drug development. However, its specific combination of functional groups—a
secondary alcohol, a nitro group, and an aromatic ring—necessitates a nuanced understanding
of its hazard profile. This document moves beyond a standard Safety Data Sheet (SDS) to offer
expert insights and actionable protocols, ensuring that scientific objectives can be met without
compromising laboratory safety.

Section 1: Core Hazard Profile & Physicochemical
Properties

A foundational understanding of a chemical's identity and intrinsic hazards is the first step in a
robust safety protocol. (S)-1-(3-nitrophenyl)ethanol is a solid at room temperature with
moderate, manageable hazards if handled correctly.

Expert Insight: The hazard profile is directly linked to its molecular structure. The nitroaromatic
system is the primary driver of its "Harmful" classification (GHS07) and potential for irritation.
Aromatic nitro compounds can exhibit toxic effects, and the presence of the alcohol moiety
adds potential reactivity pathways. Understanding this structure-hazard relationship is key to
anticipating and mitigating risks.
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Table 1: Physicochemical and Identification Data for (S)-1-(3-nitrophenyl)ethanol

Property Value Source(s)
CAS Number 103966-65-0 [1][2]
Molecular Formula CsHoNO3 [11[2][3]
Molecular Weight 167.16 g/mol [1112]
Physical Form Solid [1][4]
Melting Point 84-85 °C [11[3]
Boiling Point 281 °C at 760 mmHg [11[3]

| Density | 1.263 g/cm3 |[3] |

Table 2: GHS Hazard Classification

Category Code Statement Source(s)
_ GHSO07
Pictogram . [1]
(Exclamation Mark)
Signal Word Warning [1][4]
Hazard Statements H302 Harmful if swallowed [11[5]
H315 Causes skin irritation [11[4115]
Causes serious eye
H319 [1]141[5]

irritation

| | H335 | May cause respiratory irritation |[1][4][5] |

Section 2: Risk Assessment & Mitigation Workflow

A proactive approach to safety involves a clear, logical workflow from hazard identification to
the implementation of control measures. The following diagram and protocol outline a self-
validating system for the safe laboratory use of (S)-1-(3-nitrophenyl)ethanol.
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Step 1: Identify Hazards
(H302, H315, H319, H335)
Review SDS & this Guide

Analyze Task

Step 2: Assess Exposure Potential
(Weighing, Transfer, Reaction)
Consider dust, splashes

Select Controls

Step 3: Implement Controls
- Engineering (Fume Hood)
- Administrative (SOP)

- PPE (Gloves, Goggles)

Authorize Work

Step 4: Execute Experiment
Follow SOP

Post-Work

Step 5: Review & Refine
Was there any difficulty?
Update SOP if needed

Click to download full resolution via product page

Caption: Risk Assessment & Mitigation Workflow.

Detailed Protocol: Standard Operating Procedure (SOP)
for Handling

This protocol is designed to mitigate the risks identified in the GHS classification.
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e Preparation & Engineering Controls:

o Causality: To address the H335 respiratory irritation hazard, all manipulations of solid
(S)-1-(3-nitrophenyl)ethanol that could generate dust (e.g., weighing, transferring) must
be performed inside a certified chemical fume hood.

o Ensure the work area is clean and free of incompatible materials, particularly strong bases
and oxidizing agents.[6]

» Personal Protective Equipment (PPE) Selection:
o Eye Protection (H319): Wear chemical safety goggles with side shields.

o Skin Protection (H315): Wear standard nitrile gloves and a buttoned laboratory coat.
Change gloves immediately if contamination occurs.

o Justification: This specific PPE ensemble provides a direct barrier against the primary
routes of exposure—skin and eye contact.

e Handling and Transfer:
o Wash hands thoroughly after handling the material.[4]

o When weighing, use a weigh boat or creased paper to minimize dust. Avoid creating dust
clouds.

o Close the container tightly after use to prevent absorption of moisture and contamination.

[4]
o Storage:

o Store in a tightly-sealed, properly labeled container in a cool, dry, and well-ventilated area.

[4]

o Critical Precaution: Store away from incompatible substances, especially strong bases like
sodium hydroxide. Aromatic nitro compounds may form explosive mixtures in the presence
of a base.[6][7]
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» Waste Disposal:

o Collect all waste material (including contaminated gloves and weigh boats) in a
designated, sealed, and labeled hazardous waste container.

o Dispose of the waste through an approved waste disposal plant, following all local and
national regulations.[4]

Section 3: Emergency Response Protocols

Preparedness is crucial for minimizing the impact of an accidental release or exposure. The
following decision tree and protocols provide clear, immediate actions.

- N 4 Immediate Action R
Incident Type
Follow Fire Protocol
. Evacuate, alert, extinguish if safe
Fire
Emergency Event Personal Exposure\ RO FSEAT Pro_tocol .
J (Flush area, seek medical aid)
I ezl Sl > Follow Spill Protocol
\_ Y, (Assess size, contain, clean)
- J

Click to download full resolution via product page

Caption: Emergency Response Decision Tree.

Protocol 1: Spill Management

e Minor Spill (Contained within a fume hood):
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o Alert personnel in the immediate area.

o Wearing your standard PPE (lab coat, goggles, gloves), cover the spill with an inert
absorbent material like vermiculite, sand, or earth.[7][8]

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[4]

o Wipe the spill area with soap and water, collecting the cleaning materials as hazardous
waste.[8]

o Report the incident to your supervisor.

e Major Spill (Outside of a fume hood or large quantity):
o Immediately alert everyone in the lab and evacuate the area.[9][10]
o If possible and safe to do so, close the door to the laboratory to contain vapors.

o Notify your institution's Environmental Health & Safety (EHS) department and your
supervisor immediately.[10]

o Do not attempt to clean up a major spill unless you are specifically trained in hazardous
material response.

Protocol 2: Personal Exposure and First Aid

Immediate and correct first aid can significantly reduce the severity of an injury.

Table 3: First-Aid Measures by Exposure Route
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Exposure Route Action Source(s)

Move the person to fresh
air. If breathing is difficult,
provide oxygen. If not
Inhalation breathing, give artificial [4]1[5]
respiration. Seek
immediate medical
attention.

Immediately remove
contaminated clothing. Wash
i the affected skin area with
Skin Contact [4][5][11]
plenty of soap and water. If
skin irritation occurs, seek

medical advice.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding the eyelids
Eye Contact open. Remove contact lenses [41[5]
if present and easy to do.
Continue rinsing. Seek

immediate medical attention.

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention. |[5][11] |

Section 4: Toxicological and Reactivity Deep Dive
Toxicological Profile

The toxicological information for (S)-1-(3-nitrophenyl)ethanol is primarily derived from its GHS
classification rather than extensive animal testing data.[4]

e H302 (Harmful if swallowed): Ingestion can lead to adverse health effects.

o H315/H319 (Skin/Eye Irritation): Direct contact is likely to cause inflammation, redness,
itching, and pain.[4]
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o H335 (Respiratory Irritation): Inhalation of dust can irritate the nose, throat, and lungs.

» Carcinogenicity: The compound is not classified as a carcinogen by IARC, NTP, or OSHA.[4]

Chemical Reactivity Analysis

 Stability: The compound is stable under recommended storage and handling conditions.[4][6]
e Incompatible Materials:

o Strong Bases: As a class, aromatic nitro compounds can react exothermically and
potentially explosively with strong bases.[7] This is a critical incompatibility to respect.

o Strong Oxidizing Agents: Can lead to a vigorous, heat-generating reaction.[6]

o Strong Acids: May catalyze dehydration or other reactions at the alcohol functional group.

[6]
e Hazardous Decomposition Products:

o Causality: When subjected to high heat, such as in a fire, the molecule will decompose.
The nitrogen and carbon atoms will form toxic and irritating gases, including carbon
monoxide (CO), carbon dioxide (COz), and various nitrogen oxides (NOXx).[4][6] The
formation of NOXx is a primary hazard in fires involving nitro compounds and is a key
reason why firefighters must wear self-contained breathing apparatus.

Conclusion

(S)-1-(3-nitrophenyl)ethanol is a chemical reagent with moderate but well-defined hazards. Its
safe use hinges on a clear understanding of its reactivity and toxicity, which can be effectively
managed through the consistent application of the protocols outlined in this guide. By
integrating engineering controls (fume hood), appropriate PPE, and robust emergency
preparedness, researchers can confidently utilize this compound while maintaining the highest
standards of laboratory safety. Always consult the primary SDS from your supplier and adhere
to all institutional safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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